Cas no 1261673-86-2 (Ethyl 3-(2'-iodo-6'-(trifluoromethoxy)phenyl)propionate)

• Product Name: Ethyl 3-(2'-iodo-6'-(trifluoromethoxy)phenyl)propionate
• CAS No: 1261673-86-2
• MF: C₁₂H₁₂F₃IO₃
• MW: 388.121566772461
• CID: 4965282
• Update Time: 2025-06-11

Ethyl 3-(2'-iodo-6'-(trifluoromethoxy)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-iodo-6'-(trifluoromethoxy)phenyl)propionate

• Inchi： 1S/C12H12F3IO3/c1-2-18-11(17)7-6-8-9(16)4-3-5-10(8)19-12(13,14)15/h3-5H,2,6-7H2,1H3
• InChI Key： QCENRRZQULRRQR-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1CCC(=O)OCC)OC(F)(F)F

Computed Properties

• Exact Mass: 387.97833 g/mol
• Monoisotopic Mass: 387.97833 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5
• Molecular Weight: 388.12

Additional information on Ethyl 3-(2'-iodo-6'-(trifluoromethoxy)phenyl)propionate

Comprehensive Overview of Ethyl 3-(2'-iodo-6'-(trifluoromethoxy)phenyl)propionate (CAS No. 1261673-86-2)

Ethyl 3-(2'-iodo-6'-(trifluoromethoxy)phenyl)propionate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring an iodo substituent and a trifluoromethoxy group, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1261673-86-2, is frequently searched by researchers and chemists for its detailed properties and synthetic pathways.

In recent years, the demand for fluorinated compounds and iodinated aromatic derivatives has surged due to their enhanced stability and bioavailability. This trend aligns with the growing interest in green chemistry and sustainable synthesis, where Ethyl 3-(2'-iodo-6'-(trifluoromethoxy)phenyl)propionate plays a role in optimizing reaction efficiency. Researchers often inquire about its solubility, melting point, and reactivity with common reagents, highlighting its versatility in organic transformations.

The compound's phenylpropionate backbone is particularly noteworthy, as it serves as a scaffold for designing non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. This connection to drug discovery has spurred discussions on platforms like PubMed and ResearchGate, where scientists explore its potential in targeted therapy. Additionally, its trifluoromethoxy group is a hotspot for studies on metabolic stability, a critical factor in modern pharmacokinetics.

From an industrial perspective, CAS No. 1261673-86-2 is often referenced in patents related to crop protection chemicals and veterinary medicines. Its iodo-substituted aromatic ring enables selective coupling reactions, a feature leveraged in pesticide formulation. Environmental scientists also examine its degradation pathways to assess ecological safety, addressing public concerns about chemical persistence in ecosystems.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize Ethyl 3-(2'-iodo-6'-(trifluoromethoxy)phenyl)propionate. These methods are frequently searched alongside the compound's name, reflecting the need for precise quality control in industrial batches. Furthermore, computational chemists utilize molecular docking simulations to predict its interactions with biological targets, bridging gaps between in silico and in vitro research.

In summary, Ethyl 3-(2'-iodo-6'-(trifluoromethoxy)phenyl)propionate exemplifies the intersection of structural complexity and functional utility in modern chemistry. Its relevance to life sciences, material innovation, and environmental studies ensures continued interest across multidisciplinary fields. As synthetic methodologies evolve, this compound remains a benchmark for exploring regioselective modifications and halogen-based reactivity.